Cas no 2172064-12-7 (4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172064-12-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6264456
• PubChem ID: 165586844
• Update Time: 2025-05-22

4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2172064-12-7
• EN300-1528874
• 4-ethoxy-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-3-33-23-14-28(13-21(23)25(30)31)24(29)12-16(2)27-26(32)34-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-11,16,21-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： PZLYMJQIBSUZRO-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2172064-12-7)

4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2172064-12-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a pyrrolidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology.

The compound’s Fmoc-protected amino acid moiety is particularly significant, as it ensures selective deprotection during peptide chain assembly. This property aligns with the growing demand for precision in synthetic chemistry, especially in the context of peptide-based therapeutics. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such building blocks, as they enable the rapid development of novel drug candidates targeting diseases like cancer and metabolic disorders.

From a structural perspective, 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid exhibits unique stereochemical properties due to its pyrrolidine-3-carboxylic acid backbone. This feature is critical for modulating peptide conformation and bioactivity, a topic frequently explored in computational chemistry forums and research publications. The compound’s ethoxy substituent also contributes to its solubility profile, making it suitable for diverse reaction conditions.

In the context of green chemistry, researchers are increasingly investigating eco-friendly alternatives for peptide synthesis. While CAS No. 2172064-12-7 is not inherently hazardous, its efficient use in microwave-assisted synthesis and flow chemistry setups has been a focal point for minimizing waste and energy consumption. These advancements resonate with the broader scientific community’s push toward sustainable practices.

Another area of interest is the compound’s potential application in bioconjugation and prodrug development. The Fmoc group can be selectively removed under mild conditions, allowing for the incorporation of 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid into targeted drug delivery systems. This versatility has sparked discussions in pharmacokinetics and nanomedicine circles, particularly for optimizing drug stability and bioavailability.

For laboratory practitioners, handling and storage recommendations for CAS No. 2172064-12-7 are often sought after. The compound should be stored in a cool, dry environment, protected from light to prevent degradation of the Fmoc group. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, ensuring reliable results in downstream applications.

In summary, 4-ethoxy-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid represents a cornerstone in modern synthetic and medicinal chemistry. Its multifaceted utility—from peptide synthesis to drug formulation—makes it a subject of enduring relevance. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will remain indispensable tools for advancing human health.